Cas no 1261745-86-1 (Methyl 5-cyano-2-fluorophenylacetate)

• Product Name: Methyl 5-cyano-2-fluorophenylacetate
• CAS No: 1261745-86-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4938899
• Update Time: 2025-10-28

Methyl 5-cyano-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-fluorophenylacetate
• Methyl 2-(5-cyano-2-fluorophenyl)acetate

• Inchi： 1S/C10H8FNO2/c1-14-10(13)5-8-4-7(6-12)2-3-9(8)11/h2-4H,5H2,1H3
• InChI Key： MZCDKXCLTAEEQG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1CC(=O)OC

Computed Properties

• Exact Mass: 193.05390666 g/mol
• Monoisotopic Mass: 193.05390666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1
• Molecular Weight: 193.17

Additional information on Methyl 5-cyano-2-fluorophenylacetate

Comprehensive Overview of Methyl 5-cyano-2-fluorophenylacetate (CAS No. 1261745-86-1): Properties, Applications, and Industry Insights

Methyl 5-cyano-2-fluorophenylacetate (CAS No. 1261745-86-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a cyano group and fluorine substitution on the phenyl ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₈FNO₂, and precise molecular weight (193.17 g/mol) make it valuable for designing bioactive molecules with enhanced selectivity.

The compound’s fluorinated aromatic core aligns with current trends in drug development, where fluorine incorporation improves metabolic stability and membrane permeability. Researchers frequently search for "fluorine in medicinal chemistry" or "cyanoester synthetic applications," reflecting growing interest in its role in optimizing lead compounds. Methyl 5-cyano-2-fluorophenylacetate is particularly relevant in kinase inhibitor design, a hot topic given the rise of targeted cancer therapies.

From a synthetic perspective, this compound exemplifies modern green chemistry principles. Its ester group allows for efficient downstream modifications, reducing waste in multi-step syntheses—a key concern for industries addressing "sustainable chemical manufacturing." Analytical data (e.g., NMR spectra showing characteristic peaks at 7.8 ppm for the aromatic proton and 3.7 ppm for the methoxy group) further support its utility in quality control protocols.

Beyond pharmaceuticals, Methyl 5-cyano-2-fluorophenylacetate finds niche applications in material science, where its electron-withdrawing groups contribute to developing conductive polymers. Searches like "high-performance polymer precursors" correlate with this application. The compound’s stability under ambient conditions also makes it preferable for industrial-scale reactions compared to more labile analogs.

Regulatory compliance is another critical aspect. While not classified as hazardous under major chemical inventories, proper handling guidelines (e.g., PPE for powder forms) align with "safe handling of fine chemicals"—a frequently queried topic. Suppliers often highlight its ≥95% purity via HPLC, meeting stringent requirements for GMP-grade intermediates.

In summary, Methyl 5-cyano-2-fluorophenylacetate (CAS 1261745-86-1) bridges academic innovation and industrial demand. Its dual functionality (cyano and fluoro motifs) positions it as a strategic building block for next-generation therapeutics and advanced materials, answering pressing questions about "structure-activity relationships" and "scalable synthetic routes" in contemporary chemistry.